Cas no 2172287-83-9 (5-bromo-1H-indazole-3-sulfonyl fluoride)

• Product Name: 5-bromo-1H-indazole-3-sulfonyl fluoride
• CAS No: 2172287-83-9
• MF: C₇H₄BrFN₂O₂S
• MW: 279.086262702942
• CID: 6219116
• PubChem ID: 165874019
• Update Time: 2025-06-09

5-bromo-1H-indazole-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1H-indazole-3-sulfonyl fluoride
• 2172287-83-9
• EN300-1618377

• Inchi： 1S/C7H4BrFN2O2S/c8-4-1-2-6-5(3-4)7(11-10-6)14(9,12)13/h1-3H,(H,10,11)
• InChI Key： GNCFNCOIFYXLBQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C=1)=C(NN=2)S(=O)(=O)F

Computed Properties

• Exact Mass: 277.91609g/mol
• Monoisotopic Mass: 277.91609g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 71.2Ų

Additional information on 5-bromo-1H-indazole-3-sulfonyl fluoride

Introduction to 5-bromo-1H-indazole-3-sulfonyl fluoride (CAS No. 2172287-83-9)

5-bromo-1H-indazole-3-sulfonyl fluoride is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its versatile applications. This compound, identified by the CAS number 2172287-83-9, belongs to the class of heterocyclic sulfonamides and has been extensively studied for its potential in drug development and synthetic chemistry. The unique structural features of this molecule, particularly the presence of a bromine substituent and a sulfonyl fluoride group, make it a valuable intermediate in the synthesis of various biologically active agents.

The sulfonyl fluoride moiety in 5-bromo-1H-indazole-3-sulfonyl fluoride is particularly noteworthy as it serves as a versatile handle for further functionalization. This group can be readily converted into other functional groups such as sulfonamides, carboxylic acids, or amides through various chemical transformations. Such reactivity has made this compound an indispensable tool in the arsenal of synthetic chemists working on the development of novel pharmaceuticals.

Recent advancements in medicinal chemistry have highlighted the importance of indazole derivatives in drug discovery. Indazoles are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of a bromine atom at the 5-position and a sulfonyl fluoride group at the 3-position enhances the reactivity and bioavailability of the indazole core, making it an attractive scaffold for further derivatization.

In particular, the bromo substituent in 5-bromo-1H-indazole-3-sulfonyl fluoride allows for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures and have been widely used in the synthesis of biaryl compounds, which are prevalent in many drugs on the market today. The ability to introduce aryl or heteroaryl groups at specific positions using these coupling reactions has opened up new avenues for designing molecules with enhanced pharmacological properties.

Moreover, the sulfonyl fluoride group can be hydrolyzed under mild conditions to yield a sulfonic acid derivative. This transformation is particularly useful in generating carboxylic acid functionalities, which are essential for further derivatization into amides or esters. Such modifications are often required to optimize pharmacokinetic properties, such as solubility and metabolic stability, which are critical factors in drug development.

Recent studies have demonstrated the utility of 5-bromo-1H-indazole-3-sulfonyl fluoride in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes and are often targeted by therapeutic agents. By leveraging the reactivity of the bromine and sulfonyl fluoride groups, researchers have been able to develop highly potent and selective kinase inhibitors. These inhibitors have shown promise in preclinical studies and are being evaluated for their potential in treating various diseases, including cancer and inflammatory disorders.

The versatility of 5-bromo-1H-indazole-3-sulfonyl fluoride extends beyond its use as an intermediate in drug synthesis. It has also been employed in materials science and agrochemical research. For instance, indazole derivatives have been explored as components in organic light-emitting diodes (OLEDs) due to their ability to emit light efficiently. Additionally, modifications of indazole structures have led to the development of novel agrochemicals with improved efficacy and environmental safety.

In conclusion, 5-bromo-1H-indazole-3-sulfonyl fluoride (CAS No. 2172287-83-9) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features enable a wide range of chemical transformations, making it a valuable building block for synthesizing biologically active molecules. The ongoing research into indazole derivatives continues to uncover new possibilities for developing innovative therapies and materials.